Cas no 2758002-55-8 (tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate
• CAS No: 2758002-55-8
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• MDL: MFCD34600904
• CID: 5665641
• PubChem ID: 165845822
• Update Time: 2025-10-19

tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate
• EN300-27746618
• 2758002-55-8

• MDL： MFCD34600904
• Inchi： 1S/C10H17N3O3/c1-10(2,3)16-9(15)13(4)6-5-8(14)7-12-11/h7H,5-6H2,1-4H3
• InChI Key： PWKKUFRBDJPHON-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCC(C=[N+]=[N-])=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 48.6Ų

Additional information on tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate

tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate (CAS No. 2758002-55-8): An Overview of Its Synthesis, Properties, and Applications in Chemical Biology and Medicinal Chemistry

tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate (CAS No. 2758002-55-8) is a versatile compound that has gained significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential applications. This compound, often referred to as a diazo carbamate, is characterized by the presence of a diazo group (-N₂) and a tert-butyl carbamate moiety, which confer it with distinct chemical properties and reactivity profiles.

The synthesis of tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate typically involves a multi-step process that begins with the preparation of the diazo intermediate. One common approach is to start with the corresponding carboxylic acid or ester, which is then converted into an azide using an azidation reagent such as sodium azide (NaN₃). The azide is subsequently transformed into the diazo compound through a Curtius rearrangement or a similar reaction. The final step involves the formation of the carbamate by reacting the diazo intermediate with tert-butyl alcohol in the presence of a suitable catalyst.

In recent years, significant advancements have been made in understanding the reactivity and applications of diazo compounds like tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate. These compounds are known for their ability to undergo [3+2] cycloaddition reactions, which are widely used in organic synthesis for the construction of complex molecular frameworks. The presence of the tert-butyl carbamate group in this compound adds an additional layer of complexity and functionality, making it a valuable building block for the synthesis of bioactive molecules.

The physical properties of tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate are also noteworthy. It is typically a solid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane (DCM) and tetrahydrofuran (THF). Its melting point and other physical characteristics can vary depending on the specific synthetic route used and the purity of the final product. These properties make it suitable for use in various laboratory settings, including analytical chemistry and materials science.

In the context of medicinal chemistry, tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate has shown promise as a precursor for the development of novel therapeutic agents. The diazo group can be selectively activated under mild conditions, allowing for controlled release or activation of bioactive molecules in biological systems. This feature is particularly useful in drug delivery systems where precise control over drug release is essential for optimizing therapeutic outcomes.

Recent studies have also explored the use of diazo compounds like tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate in click chemistry reactions. Click chemistry is a powerful tool for rapidly assembling complex molecules with high efficiency and selectivity. The ability to incorporate these compounds into click reactions has opened up new avenues for the synthesis of functionalized materials and biomolecules with tailored properties.

In addition to its synthetic utility, tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate has been investigated for its potential applications in chemical biology. Researchers have used this compound to study protein-protein interactions, enzyme inhibition, and other biological processes. The diazo group can serve as a reactive handle for covalent modification of biomolecules, enabling detailed mechanistic studies and the development of new research tools.

The safety profile of tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate is an important consideration for its use in both research and industrial settings. While diazo compounds can be sensitive to heat and certain chemicals, proper handling and storage protocols can minimize potential risks. It is recommended to handle this compound under inert conditions and to use appropriate personal protective equipment (PPE) when working with it.

In conclusion, tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate (CAS No. 2758002-55-8) is a multifaceted compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features make it an attractive candidate for various synthetic transformations and biological studies. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in these fields.